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Compound of Interest

Compound Name: 5-Mercapto-1-methyltetrazole

Cat. No.: B193830 Get Quote

An In-depth Technical Guide to 5-Mercapto-1-methyltetrazole

Abstract
5-Mercapto-1-methyltetrazole, also known as 1-methyl-1H-tetrazole-5-thiol (MTT), is a

heterocyclic organic compound with significant applications in the pharmaceutical and chemical

industries. Its structure, featuring a tetrazole ring substituted with a methyl group and a

mercapto group, allows for versatile chemical reactivity. This document provides a

comprehensive overview of its chemical structure, physicochemical properties, synthesis

protocols, and key applications, with a focus on its role as a crucial intermediate in the

synthesis of cephalosporin antibiotics.

Chemical Structure and Tautomerism
5-Mercapto-1-methyltetrazole is characterized by a five-membered tetrazole ring containing

four nitrogen atoms and one carbon atom. It has a methyl group at the N1 position and a sulfur-

containing functional group at the C5 position. A key feature of this compound is its existence in

a tautomeric equilibrium between the thiol form (1-methyl-1H-tetrazole-5-thiol) and the more

stable thione form (1-methyl-1,4-dihydro-5H-tetrazole-5-thione).[1][2][3] Infrared spectroscopy

studies have confirmed that the compound predominantly exists in the thione tautomeric form

in the solid state.[1][2]

Caption: Tautomeric equilibrium of 5-Mercapto-1-methyltetrazole.
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Physicochemical Properties
5-Mercapto-1-methyltetrazole is typically a white to off-white or cream-colored crystalline

powder.[4][5][6][7] It is soluble in water.[4][8] A summary of its key quantitative properties is

presented in the table below.

Property Value Reference(s)

CAS Number 13183-79-4 [4][6][9]

Molecular Formula C₂H₄N₄S [4][5][9][10]

Molecular Weight 116.14 g/mol [6][10]

Melting Point 124-129 °C [8][11][12]

Boiling Point (Predicted) 111.6 ± 23.0 °C [13]

pKa (Predicted) 0.70 ± 0.20 [4]

Density (Estimate) 1.420 g/cm³ [13]

Flash Point 97.2 ± 22.6 °C [13]

Vapor Pressure 22.5 mmHg at 25°C [13]

EINECS Number 236-132-2 [4]

Synthesis
The industrial synthesis of 5-Mercapto-1-methyltetrazole often involves the reaction of methyl

isothiocyanate with sodium azide.[6][14] A detailed experimental protocol based on a patented

production method is outlined below.[14]

Experimental Protocol: Synthesis from Sodium Azide
and Methyl Isothiocyanate[16]

Reaction Setup: Charge a reactor with 700L of deionized water. While stirring, add 300 kg of

sodium azide and 0.8 kg of a phase-transfer catalyst (e.g., tetrabutylammonium chloride).
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Heating: Heat the mixture to 80°C using steam. Once the temperature is reached, switch to

circulating water for cooling.

Reagent Addition: Begin the dropwise addition of 405 kg of fused methyl isothiocyanate.

Control the addition rate to maintain the reaction system temperature at approximately 80°C.

Reaction: After the addition is complete, maintain the temperature and continue the reaction

for 5 hours.

Concentration: Transfer the reaction solution to a dehydration still and concentrate under

reduced pressure until the volume is reduced by about half.

Cooling and Acidification: Cool the concentrated solution to room temperature using

recirculated water, then further cool to -5°C with chilled brine.

Crystallization: Drip in hydrochloric acid until the pH value indicates the endpoint (e.g.,

Congo red test paper turns from red to indigo). Allow crystallization to proceed for 2 hours.

Isolation of Crude Product: Centrifuge the mixture to obtain the crude 5-Mercapto-1-
methyltetrazole product.

Purification: The crude product is further purified by alkali dissolving, decolorizing with

activated carbon, filtering, re-acidifying to crystallize, and finally recrystallizing from water

with hydrogen peroxide before drying.
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Caption: Industrial synthesis workflow for 5-Mercapto-1-methyltetrazole.

Applications
The primary application of 5-Mercapto-1-methyltetrazole is in the pharmaceutical industry,

where it serves as a vital intermediate or side chain in the synthesis of numerous cephalosporin

antibiotics.[4][6][12] These include, but are not limited to:

Cefamandole[4]

Cefoperazone[4][11][12]
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Cefmetazole[4][12]

Cefotetan[4][12]

Beyond its major role in antibiotic synthesis, the compound is also utilized in the preparation of

corrosion inhibitors and photographic chemicals, owing to its ability to form stable complexes

with metal ions.[4]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and structural elucidation of 5-Mercapto-
1-methyltetrazole.

Infrared (IR) Spectroscopy: Studies using KBr disc and nujol mull techniques are available.

[4] The IR spectra have been fully assigned and correlated with the compound's structural

properties, confirming its existence in the thione tautomeric form in the solid state.[2][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR data have

been recorded, typically in deuterated chloroform (CDCl₃).[4][9]

Mass Spectrometry: GC-MS data is available, providing information on the compound's

fragmentation patterns under electron ionization.[9]

Safety and Handling
5-Mercapto-1-methyltetrazole is classified as a flammable solid and can cause skin and

serious eye irritation.[7][8][10] It may also cause respiratory irritation.[4][7] Standard safety

precautions, such as wearing protective gloves, clothing, and eye protection, should be

observed when handling this chemical.[7] It is recommended to store the compound in a cool,

dry place in a tightly sealed container, under an inert atmosphere.[4][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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